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Abstract
Jbir-94, a phenolic compound classified as a hydroxycinnamic acid amide, was first isolated

from the fermentation broth of Streptomyces sp. R56-07.[1] Structurally, it is N,N'-bis(p-

coumaroyl)putrescine. This technical guide provides a comprehensive overview of the

discovery, origin, and known biological activities of Jbir-94. It includes detailed experimental

protocols for its isolation, structure elucidation, and bioactivity assessment. Furthermore, this

guide presents a putative biosynthetic pathway for Jbir-94 in Streptomyces and explores

potential mechanisms of action, including its interaction with cellular signaling pathways, based

on its observed antioxidant and cytotoxic properties. All quantitative data are summarized in

structured tables, and key experimental workflows and hypothetical signaling pathways are

visualized using diagrams.

Discovery and Origin
Jbir-94 was discovered and isolated from the fermentation broth of Streptomyces sp. R56-07.

[1] The producing organism was identified as a novel species of Streptomyces through

phylogenetic analysis. Along with Jbir-94, a related compound, Jbir-125 (a spermidine

derivative), was also isolated from the same bacterial strain.[1] These compounds represent

some of the first examples of hydroxycinnamic acid amides containing putrescine or spermidine

to be identified from actinomycetes.[1]
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Physicochemical Properties and Structure
The structure of Jbir-94 was elucidated using a combination of 1D and 2D Nuclear Magnetic

Resonance (NMR) spectroscopy and Mass Spectrometry (MS) analyses.[1]

Table 1: Physicochemical Properties of Jbir-94

Property Value Reference

Molecular Formula C₂₂H₂₄N₂O₄ Inferred from structure

Molecular Weight 380.44 g/mol Inferred from structure

Chemical Name
N,N'-bis(p-

coumaroyl)putrescine
Inferred from structure

Class Hydroxycinnamic Acid Amide [1]

Biological Activities
Jbir-94 has demonstrated notable antioxidant properties and mild cytotoxic activity against

human cancer cells.

Antioxidant Activity
Jbir-94 exhibits significant radical scavenging activity as determined by the 1,1-diphenyl-2-

picrylhydrazyl (DPPH) assay.[1] This activity is attributed to the phenolic hydroxyl groups in its

structure, which can donate a hydrogen atom to stabilize free radicals.

Cytotoxic Activity
In addition to its antioxidant effects, Jbir-94 has been shown to possess mild toxicity towards

human small lung cancer cells (A549). This activity was determined through total synthesis of

the compound, which enabled further biological evaluation.

Table 2: Quantitative Biological Activity Data for Jbir-94
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Activity Assay Cell Line IC₅₀ Value Reference

Antioxidant
DPPH radical

scavenging
- 11.4 µM [1]

Cytotoxicity Not specified

A549 (human

small lung

cancer)

52.88 ± 11.69

µM

Experimental Protocols
This section provides detailed methodologies for the key experiments related to the discovery

and characterization of Jbir-94.

Fermentation of Streptomyces sp. R56-07 and Isolation
of Jbir-94
The following is a general protocol for the fermentation of Streptomyces and subsequent

isolation of phenolic compounds like Jbir-94, based on standard methods.

Workflow for Jbir-94 Isolation
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Fermentation

Extraction

Purification

1. Inoculation of Streptomyces sp. R56-07
in a suitable liquid medium

2. Incubation with shaking
(e.g., 28-30°C for 7-14 days)

3. Centrifugation of culture broth
to separate mycelia and supernatant

4. Extraction of the supernatant
with an organic solvent (e.g., ethyl acetate)

5. Concentration of the organic phase
under reduced pressure

6. Silica gel column chromatography
of the crude extract

7. Elution with a solvent gradient
(e.g., chloroform-methanol)

8. Further purification by
High-Performance Liquid Chromatography (HPLC)

9. Isolation of pure Jbir-94

Click to download full resolution via product page

Caption: Workflow for the isolation of Jbir-94 from Streptomyces sp. R56-07.
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Methodology:

Inoculum Preparation: A well-sporulated culture of Streptomyces sp. R56-07 is used to

inoculate a seed culture medium. The seed culture is incubated for 2-3 days at 28-30°C with

shaking.

Production Fermentation: The seed culture is then used to inoculate a larger volume of

production medium. Fermentation is carried out for 7-14 days under the same temperature

and agitation conditions.

Extraction: After fermentation, the culture broth is centrifuged to separate the supernatant

from the mycelia. The supernatant is then extracted multiple times with an equal volume of

ethyl acetate.

Concentration: The combined organic layers are dried over anhydrous sodium sulfate and

concentrated under reduced pressure to yield a crude extract.

Purification: The crude extract is subjected to silica gel column chromatography, eluting with

a gradient of chloroform and methanol. Fractions containing Jbir-94 are identified by thin-

layer chromatography (TLC). These fractions are then pooled and further purified by

reversed-phase HPLC to yield pure Jbir-94.

Structure Elucidation
The chemical structure of Jbir-94 is determined using the following spectroscopic techniques.

Workflow for Structure Elucidation
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Mass Spectrometry

NMR Spectroscopy

Pure Jbir-94

High-Resolution Mass Spectrometry (HR-MS)
to determine the molecular formula

1D NMR (¹H and ¹³C)
to identify functional groups and carbon skeleton

Elucidated Structure of Jbir-94

2D NMR (COSY, HSQC, HMBC)
to establish connectivity and finalize the structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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